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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

dichloroiodomethane (CHCl₂I), specifically its boiling point and density. This document details

the established values for these properties and outlines the standard experimental

methodologies used for their determination.

Quantitative Data Summary
The physical properties of dichloroiodomethane are summarized in the table below for easy

reference. These values are critical for a variety of applications, including reaction setup,

purification, and safety protocols.

Property Value Units

Boiling Point 128 - 131 °C

Density 2.422 g/cm³

Experimental Protocols
While specific experimental records for the determination of dichloroiodomethane's physical

properties are not readily available in the public domain, the following sections describe the

standard and widely accepted methodologies that would be employed for such a determination.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property. The most

common methods for determining the boiling point of a liquid like dichloroiodomethane are

the Thiele tube method and the distillation method.

1. Thiele Tube Method

This microscale method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating source (e.g., Bunsen burner or hot plate), and a high-boiling point liquid (e.g.,

mineral oil or silicone oil).

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The entire assembly is placed in a Thiele tube filled with a high-boiling point oil, ensuring

the sample is fully immersed.

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via

convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.
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The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

2. Simple Distillation Method

This method is suitable when a larger quantity of the liquid is available and can also serve as a

purification step.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The liquid sample (at least 5 mL) and a few boiling chips are placed in the distillation flask.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm leading to the condenser to accurately measure the temperature of the

vapor.

The liquid is heated to a gentle boil.

As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then enters the

condenser where it is cooled and collected in the receiving flask.

The temperature is recorded when it stabilizes during the distillation process. This stable

temperature is the boiling point of the liquid.[1][2][3]

Determination of Density
Density is an intrinsic physical property of a substance, defined as its mass per unit volume.

The density of a liquid can be determined with high accuracy using a pycnometer or more

simply with a graduated cylinder and a balance.

1. Using a Graduated Cylinder and Balance

This method is straightforward and provides a good estimate of density.

Apparatus: Graduated cylinder, and an electronic balance.
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Procedure:

The mass of a clean, dry graduated cylinder is measured and recorded.

A known volume of the liquid is carefully added to the graduated cylinder. The volume is

read from the bottom of the meniscus.

The graduated cylinder containing the liquid is reweighed, and the mass is recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is then calculated by dividing the mass of the liquid by its volume.[4][5][6]

2. Using a Pycnometer (Specific Gravity Bottle)

This method offers higher precision and is the standard for accurate density determination of

liquids.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), electronic balance, and a constant temperature bath.

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately determined.

The pycnometer is filled with the liquid, ensuring no air bubbles are trapped. The stopper

is inserted, and any excess liquid that emerges from the capillary is carefully wiped away.

The filled pycnometer is weighed to determine the mass of the pycnometer and the liquid.

The mass of the liquid is calculated by subtraction.

To determine the exact volume of the pycnometer, the process is repeated with a

reference liquid of known density (e.g., deionized water) at a specific temperature. The

volume is calculated from the mass and known density of the reference liquid.
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The density of the sample liquid is then calculated by dividing its mass by the determined

volume of the pycnometer.

Visualizations
The following diagrams illustrate the logical relationships in determining the physical properties

discussed.
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Caption: Workflow for Density Calculation.
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Caption: Concept of Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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